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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the cleavage and

deprotection of peptides containing methionine (Met) residues. A special focus is given to

strategies for the selective removal of the Methoxytrityl (Mtt) protecting group, although its use

on methionine is not standard. The primary challenge during the final cleavage of methionine-

containing peptides is the prevention of side reactions, namely oxidation and S-alkylation. This

document outlines effective cleavage cocktails and protocols to mitigate these issues and

ensure high peptide purity.

Introduction to Methionine Protection and Cleavage
In solid-phase peptide synthesis (SPPS) utilizing the Fmoc/tBu strategy, methionine is typically

incorporated without side-chain protection. The thioether side chain of methionine is

susceptible to oxidation to methionine sulfoxide (Met(O)) and S-alkylation (tert-butylation)

during the final trifluoroacetic acid (TFA)-mediated cleavage and deprotection step.[1][2][3][4]

The formation of these byproducts can complicate purification and reduce the yield of the target

peptide.

The Methoxytrityl (Mtt) group is an acid-labile protecting group often used for the orthogonal

protection of lysine (Lys) or ornithine (Orn) side chains.[5][6][7] Its removal under mildly acidic

conditions allows for selective modification of the peptide on-resin. While the use of Mtt on

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b557258?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157837/
https://www.researchgate.net/publication/370166336_Methionine-Containing_Peptides_Avoiding_Secondary_Reactions_in_the_Final_Global_Deprotection
https://pubmed.ncbi.nlm.nih.gov/37151509/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/aggregation-racemization-and-side-reactions/
https://www.researchgate.net/publication/227845252_The_deprotection_of_LysMtt_revisited
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/chemistry-and-synthesis/peptide-synthesis/selecting-orthogonal-building-blocks
https://www.researchgate.net/publication/11078003_The_kinetics_of_the_removal_of_the_N-methyltrityl_Mtt_group_during_the_synthesis_of_branched_peptides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


methionine (Met(Mtt)) is not a common strategy, the principles of its cleavage can be applied.

This document will cover both the selective deprotection of Mtt groups and the global cleavage

of methionine-containing peptides.

Selective Deprotection of Mtt Groups
The Mtt group can be selectively removed using a low concentration of TFA in dichloromethane

(DCM), often with the addition of a scavenger to quench the released trityl cations.[6][7]

Cleavage Cocktails for Selective Mtt Removal
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Cocktail
Components

Reagent
Concentration/
Ratio

Typical
Conditions

Notes

Mild TFA/DCM
Trifluoroacetic

acid (TFA)
1% (v/v) in DCM

9-12 washes, 2

min each with

gentle shaking

Effective for

complete Mtt

removal.[5] The

addition of 1-5%

triisopropylsilane

(TIS) or

methanol is

recommended to

scavenge trityl

cations.[6]

Triisopropylsilan

e (TIS)
1-5% (v/v)

Prevents re-

alkylation and

decolorizes the

solution, which

can prevent

visual monitoring

of deprotection.

[7]

HFIP-based
Hexafluoroisopro

panol (HFIP)

30% (v/v) in

DCM

3 x 5 min

treatments

A milder

alternative to

TFA-based

cocktails.[5][7]

Alternative Mild

Acid

Acetic

acid/Trifluoroetha

nol/DCM

1:2:7 (v/v/v)
1 hour at room

temperature

Can be used for

Mtt removal,

though may be

less efficient than

TFA.[7]

Experimental Protocol: Selective Mtt Deprotection
This protocol describes the selective removal of an Mtt group from a peptide synthesized on a

solid support.
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Resin Swelling: Swell the peptidyl-resin in dichloromethane (DCM) for 30 minutes.

Deprotection Cocktail Preparation: Prepare a fresh solution of 1% TFA and 2% TIS in DCM.

Mtt Cleavage:

Drain the DCM from the resin.

Add the Mtt cleavage cocktail to the resin (approximately 10 mL per gram of resin).

Gently agitate the mixture at room temperature for 30 minutes.[8]

Monitoring: To check for completion, take a few resin beads, wash them with DCM, and

add a drop of 100% TFA. A persistent yellow-orange color indicates the presence of the

Mtt group, and the cleavage reaction should be continued for another 30 minutes.[6][8]

The absence of color indicates complete removal.

Washing:

Filter the cleavage solution from the resin.

Wash the resin thoroughly with DCM (3x), followed by methanol (2x), and then DCM again

(2x).[8]

Neutralize the resin by washing with 1% diisopropylethylamine (DIEA) in N,N-

dimethylformamide (DMF) (2x).[8]

Finally, wash the resin with DMF (2x) to prepare it for subsequent synthesis steps or final

cleavage.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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